Cas no 1090-13-7 (5,12-Napthacenequinone)

• Product Name: 5,12-Napthacenequinone
• CAS No: 1090-13-7
• MF: C₁₈H₁₀O₂
• MW: 258.27080488205
• MDL: MFCD00003701
• CID: 40715
• PubChem ID: 87573921
• Update Time: 2025-10-30

5,12-Napthacenequinone Chemical and Physical Properties

Names and Identifiers

• Tetracene-5,12-dione
• 2,3-Benzo-9,10-Anthraquinone
• 5,12-Naphthacenedione
• 5,12-Napthacenequino
• 5,12-Napthacenequinone
• 5,12-Naphthacenequinone
• Tetracenequinone
• Naphthacenequinone
• 2,3-BENZANTHRACHINON
• 2,3-BENZANTHRAQUINONE
• 5,12-Tetracenequinone
• naphthacene-5,12-dione
• Naphthacene-6,11-dione
• Tetracenemonoquinone
• LZPBKINTWROMEA-UHFFFAOYSA-N
• 5,12-Naphtacenequinone
• 5,1 2-Naphthacenedione
• NSC401183
• 5,12-naphthacene quinone
• 177
• NSC-401183
• Q27122531
• NSC 401183
• FS-4426
• CHEBI:51287
• 34XLX2VR6G
• Benz[b]anthracene-5,12-dione
• F0001-0211
• 5 pound not12-Naphthacenequinone
• NS00023512
• SCHEMBL236156
• FT-0619759
• MFCD00003701
• D70112
• J-002221
• DTXSID7061483
• CS-0155661
• tetracene-5,12-quinone
• tetracene-5,12-dione (en)
• 1090-13-7
• 5,12-Naphthacenequinone, 97%
• N0603
• AKOS004907699
• Naphthacene-6,11-quinone
• EINECS 214-127-6
• 5,12Naphthacenedione
• 5,12Tetracenequinone
• 5,12Naphthacenchinon
• 5,12-NpQ
• DTXCID9033135
• DB-005364
• Naphthacene6,11quinone

• MDL： MFCD00003701
• Inchi： 1S/C18H10O2/c19-17-13-7-3-4-8-14(13)18(20)16-10-12-6-2-1-5-11(12)9-15(16)17/h1-10H
• InChI Key： LZPBKINTWROMEA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=C3C=CC=CC3=CC=21)=O

Computed Properties

• Exact Mass: 258.06800
• Monoisotopic Mass: 258.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.1584 (rough estimate)
• Melting Point: 282-286 °C (dec.) (lit.)
• Boiling Point: 361.53°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• PSA: 34.14000
• LogP: 3.61520
• Solubility: Not determined

5,12-Napthacenequinone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones

Additional information on 5,12-Napthacenequinone

Recent Advances in the Study of 5,12-Napthacenequinone (CAS: 1090-13-7) in Chemical Biology and Medicine

5,12-Napthacenequinone (CAS: 1090-13-7) is a polycyclic quinone compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This compound, characterized by its unique naphthacenequinone structure, exhibits a range of biological activities, including antitumor, antibacterial, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanisms of action, optimizing its synthesis, and exploring its therapeutic potential in various disease models.

One of the most notable advancements in the study of 5,12-Napthacenequinone is its role as a potent inhibitor of specific enzymatic pathways involved in cancer cell proliferation. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound selectively targets the NAD(P)H:quinone oxidoreductase 1 (NQO1) enzyme, which is overexpressed in many cancer cells. The study revealed that 5,12-Napthacenequinone induces oxidative stress in cancer cells, leading to apoptosis and reduced tumor growth in preclinical models.

In addition to its anticancer properties, recent investigations have highlighted the antimicrobial potential of 5,12-Napthacenequinone. A study in Antimicrobial Agents and Chemotherapy (2024) reported that this compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism involves disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways, making it a promising candidate for the development of novel antibiotics.

The synthesis and structural modification of 5,12-Napthacenequinone have also been a focus of recent research. A team of chemists at the University of Cambridge (2023) developed a novel, high-yield synthetic route for this compound, enabling more efficient production and facilitating further pharmacological studies. Additionally, derivatives of 5,12-Napthacenequinone have been synthesized to enhance its bioavailability and reduce potential toxicity, as reported in Organic & Biomolecular Chemistry (2024).

Despite these promising findings, challenges remain in the clinical translation of 5,12-Napthacenequinone. Issues such as solubility, stability, and off-target effects need to be addressed through further research. Ongoing studies are exploring nanoparticle-based delivery systems and combination therapies to overcome these limitations. The compound's potential as a dual-function agent—targeting both cancer and infectious diseases—makes it a particularly exciting area of investigation.

In conclusion, 5,12-Napthacenequinone (CAS: 1090-13-7) represents a versatile and promising compound in the field of chemical biology and medicine. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a therapeutic agent. Future research should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical development to fully realize its therapeutic potential.